1-(3,4-dimethoxybenzoyl)-3-[1-(2-methoxyethyl)-1H-imidazol-2-yl]piperidine

• IUPAC Name: (3,4-dimethoxyphenyl)-[3-[1-(2-methoxyethyl)imidazol-2-yl]piperidin-1-yl]methanone
• InChI: InChI=1S/C20H27N3O4/c1-25-12-11-22-10-8-21-19(22)16-5-4-9-23(14-16)20(24)15-6-7-17(26-2)18(13-15)27-3/h6-8,10,13,16H,4-5,9,11-12,14H2,1-3H3
• InChI Key: OJLVEAVEFMVJIX-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C=CN=C1C2CCCN(C2)C(=O)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C20H27N3O4
• Molecular Weight: 373.4 g/mol

Description

1-(3,4-dimethoxybenzoyl)-3-[1-(2-methoxyethyl)-1H-imidazol-2-yl]piperidine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research. This compound is also known as ABT-724 and is a selective dopamine D4 receptor agonist. The following paper will provide an overview of the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for the use of ABT-724.

Scientific Research Applications

Anti-Alzheimer's Potential

Research conducted by Gupta et al. (2020) in ACS Chemical Neuroscience highlights the synthesis and evaluation of N-benzylated (pyrrolidin-2-one) / (imidazolidin-2-one) derivatives, including 1-(3,4-dimethoxybenzyl)-3-((1-(2-(trifluoromethyl)-benzyl)-piperidin-4-yl)-methyl)-imidazolidin-2-one. This compound demonstrated an excellent anti-Alzheimer's profile, showing promise as a potential therapeutic agent for Alzheimer's disease (Gupta et al., 2020).

Pharmaceutical Analysis

A study by Shamsipur and Jalali (2000) in Analytical Sciences on the preparation of a Ketoconazole Ion-Selective Electrode involved the use of an imidazole derivative similar to 1-(3,4-dimethoxybenzoyl)-3-[1-(2-methoxyethyl)-1H-imidazol-2-yl]piperidine. This research is important for the development of analytical methods in pharmaceutical sciences (Shamsipur & Jalali, 2000).

Antitubercular Activity

Research by Badiger and Khazi (2013) in Advanced Materials Research involved the synthesis of a series of compounds including piperidin derivatives for antitubercular activity. These compounds, similar in structure to this compound, demonstrated potential as antitubercular agents (Badiger & Khazi, 2013).

Antimicrobial Activity

A study by Patel et al. (2011) in Medicinal Chemistry Research investigated new pyridine derivatives with structures related to this compound, revealing modest antimicrobial activities against various bacteria and fungi (Patel et al., 2011).